KX1-141

Specification

• Molecular Formula: C24H20F2N2O2
• Molecular Weight: 406.4 g/mol
• IUPAC Name: 7-(3-ethoxyphenyl)-5-fluoro-N-[(3-fluorophenyl)methyl]-1H-indole-2-carboxamide
• Standard InChI: InChI=1S/C24H20F2N2O2/c1-2-30-20-8-4-6-16(11-20)21-13-19(26)10-17-12-22(28-23(17)21)24(29)27-14-15-5-3-7-18(25)9-15/h3-13,28H,2,14H2,1H3,(H,27,29)
• Standard InChI Key: GLBIHDRABBDRFA-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC(=C1)C2=C3C(=CC(=C2)F)C=C(N3)C(=O)NCC4=CC(=CC=C4)F
• Canonical SMILES: CCOC1=CC=CC(=C1)C2=C3C(=CC(=C2)F)C=C(N3)C(=O)NCC4=CC(=CC=C4)F
• Appearance: white solid powder

Introduction

KX1-141 is a novel and potent Src-protein tyrosine kinase inhibitor. It is an indole-based compound that has been developed based on the chemical structure of KX1-004, another Src inhibitor known for its anti-cancer properties. KX1-141 is primarily used in research settings to explore its potential therapeutic applications, particularly in reducing ototoxicity while maintaining antitumor effects.

Solubility and Storage

KX1-141 may dissolve in DMSO, and if not, other solvents like water, ethanol, or DMF can be tried with a small amount of the compound to avoid loss of samples. For in vivo formulations, several methods are suggested, including mixing DMSO with Tween 80 and saline or using PEG300 and Tween 80 with saline.

Solvent	Formulation
DMSO	Primary solvent for stock solutions
Water	Can be used if aqueous solubility is high
Ethanol	Alternative solvent if DMSO is not effective
DMF	Another option for dissolving KX1-141

Research Findings

KX1-141 has been studied for its protective effects against noise-induced hearing loss (NIHL). It is part of a class of Src inhibitors that have shown promise in reducing ototoxicity while preserving antitumor effects, such as those associated with cisplatin. In studies, KX1-141 was dissolved in DMSO and then diluted in phosphate-buffered saline (PBS) for application in animal models.

Potential Therapeutic Applications

• Anti-Ototoxicity: KX1-141 may help reduce the ototoxic effects of certain drugs like cisplatin, preserving hearing while maintaining the drug's antitumor efficacy.

• Cancer Research: As a Src inhibitor, KX1-141 could play a role in cancer therapy by inhibiting Src-driven cell growth, similar to other compounds in its class.